Allylthiourea

• CAS No.: 109-57-9
• Product Name: Allylthiourea
• Molecular Formula: C4H8N2S
• Molecular Weight: 116.19 g/mol
• IUPAC Name: prop-2-enylthiourea
• Standard InChI: InChI=1S/C4H8N2S/c1-2-3-6-4(5)7/h2H,1,3H2,(H3,5,6,7)
• Standard InChIKey: HTKFORQRBXIQHD-UHFFFAOYSA-N
• Isomeric SMILES: C=CCN=C(N)S
• SMILES: C=CCNC(=S)N
• Canonical SMILES: C=CCNC(=S)N
• Appearance: Solid powder
• Density: 1.11 to 1.22 (NTP, 1992)
• Melting Point: 158 to 172 °F (NTP, 1992); 78.0 °C
• Physical Description: Allylthiourea is a white crystalline solid with a slight garlic odor. (NTP, 1992); Liquid
• Description: Allylthiourea is a white crystalline solid with a slight garlic odor. (NTP, 1992); Allylthiourea is a thiourea with a prop-2-enyl group attached to one of the amines. It has a role as a metabolite. It derives from a thiourea.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: 10 to 50 mg/mL at 67.1° F (NTP, 1992); >17.4 [ug/mL]
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Allylthiourea; AI3-17185; AI3 17185; AI317185
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• PubChem Compound: 1549517
• Last Modified: Nov 11 2021